(3R)-(-)-3-(1-Methyl-1H-indol-3-yl)butyraldehyde
Overview
Description
(3R)-(-)-3-(1-Methyl-1H-indol-3-yl)butyraldehyde, commonly referred to as 3R-MB, is an aldehyde derived from the indole family of compounds. It is a colorless liquid with a boiling point of 88°C and a melting point of -78°C. It is insoluble in water, but soluble in ethanol, ether, and chloroform. 3R-MB has been studied extensively due to its unique chemical properties and potential applications in both scientific research and industry.
Scientific Research Applications
Cooperative Multicatalytic System for Synthesis
A cooperative multicatalytic system utilized (3R)-(-)-3-(1-Methyl-1H-indol-3-yl)butyraldehyde in the synthesis of octahydrospiro-β-carbolines, showcasing a domino cyclization process with high selectivity and yield. This approach marks the first synthesis of spiro-β-carbolines through a multicatalytic cascade process, highlighting the compound's utility in complex organic synthesis (Reddy et al., 2015).
Microwave-Assisted Synthesis
The compound was used in microwave-assisted synthesis for the creation of pyrazole derivatives from chalcones. This method emphasizes the compound's role in facilitating efficient and rapid chemical reactions, producing structures with potential for further pharmaceutical investigation (Swarnkar et al., 2014).
Renewable Synthesis from Biomass
Research on renewable synthesis from biomass into n-butyraldehyde demonstrated the potential of utilizing this compound for producing high-demand chemicals sustainably. This study exemplifies the role of such compounds in the development of bio-based chemical production processes (Ku et al., 2017).
Novel Synthesis Pathways
A study presented new pathways for synthesizing indole and gramine derivatives, employing this compound as a precursor. These findings underscore the compound's versatility in synthesizing diverse organic molecules, which could be beneficial in various fields including medicinal chemistry (Kukuljan et al., 2016).
Thermal Decomposition Products
Research on the thermal decomposition of butyraldehyde provided insights into the complex reactions and products formed under high-temperature conditions. This study sheds light on the fundamental chemical properties and behavior of this compound under thermal stress, which is crucial for its applications in high-temperature industrial processes (Hatten et al., 2013).
properties
IUPAC Name |
(3R)-3-(1-methylindol-3-yl)butanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO/c1-10(7-8-15)12-9-14(2)13-6-4-3-5-11(12)13/h3-6,8-10H,7H2,1-2H3/t10-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQWWHYBHQFZHLP-SNVBAGLBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC=O)C1=CN(C2=CC=CC=C21)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC=O)C1=CN(C2=CC=CC=C21)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70432531 |
Source
|
| Record name | (3R)-(-)-3-(1-Methyl-1H-indol-3-yl)butyraldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70432531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
405873-05-4 |
Source
|
| Record name | (3R)-(-)-3-(1-Methyl-1H-indol-3-yl)butyraldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70432531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 405873-05-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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